Cas no 483292-20-2 (2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 483292-20-2
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 6170837
• PubChem ID: 2239589
• Update Time: 2025-06-07

2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• AB00674092-01
• 2-({5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-1-YL}SULFANYL)-N-(4-METHYLPHENYL)ACETAMIDE
• ZINC02887438
• N-(4-methylphenyl)-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• 2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)-N-(p-tolyl)acetamide
• F1360-0173
• 483292-20-2
• Z20240698
• AKOS000660053

• Inchi： 1S/C20H18N4OS/c1-13-7-9-15(10-8-13)21-19(25)12-26-20-23-22-18-11-14(2)16-5-3-4-6-17(16)24(18)20/h3-11H,12H2,1-2H3,(H,21,25)
• InChI Key： HXLVDUCNJPNZJI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

• Exact Mass: 362.12013238g/mol
• Monoisotopic Mass: 362.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Introduction to 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 483292-20-2)

2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 483292-20-2, represents a convergence of heterocyclic chemistry and pharmacological innovation. The presence of multiple heterocyclic rings, including a 5-methyl-1,2,4triazole moiety and an aquinolin scaffold, contributes to its complex molecular architecture and potential biological activity.

The compound's structure is further embellished by a sulfanyl group and an N-(4-methylphenyl)acetamide moiety, which are known to influence its interactions with biological targets. The sulfanyl group, in particular, has been shown to enhance binding affinity and selectivity in various drug candidates. This feature makes 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound's dual functionality, arising from the combination of the 5-methyl-1,2,4triazole and aquinolin moieties, positions it as a versatile scaffold for drug design. These heterocyclic systems are well-documented for their role in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

The pharmacological potential of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide has been explored in several preclinical studies. Researchers have demonstrated its ability to interact with specific enzymes and receptors, suggesting applications in the treatment of metabolic disorders and infectious diseases. The compound's ability to cross the blood-brain barrier has also been noted in preliminary experiments, indicating its potential for central nervous system (CNS) applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The incorporation of the sulfanyl group and the N-(4-methylphenyl)acetamide moiety necessitates careful selection of reagents and catalysts to ensure optimal functionalization. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

The chemical properties of 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences. Understanding these properties is crucial for optimizing its pharmacokinetic profile and therapeutic efficacy.

In conclusion, 2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)-N-(4-methylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives.